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Compound of Interest

Compound Name: AA-497

Cat. No.: B1664272

Introduction to AF497 and its Target: The Leptin
Receptor

AF497 is a research-grade polyclonal antibody specifically designed to detect the mouse leptin
receptor (LepR), also known as OB-R or CD295.[1][2] It is not a therapeutic agent but a critical
tool for researchers to investigate the role of leptin signaling in various physiological and
pathological states, including metabolic diseases. The leptin receptor is a key player in the
regulation of energy homeostasis, appetite, and body weight.[3][4] Dysregulation of the leptin
signaling pathway is strongly associated with obesity, type 2 diabetes, and non-alcoholic fatty
liver disease (NAFLD).[3][4]

The leptin receptor gene is responsible for the "diabetes" (db) and "fatty" (fa) mutations in mice
and rats, respectively. Rodents with these mutations exhibit a phenotype of severe obesity and
are widely used as models for metabolic disease research.[5] AF497 allows researchers to
visualize and quantify the expression and localization of the leptin receptor in tissues from
these and other metabolic disease models, providing insights into the mechanisms of leptin
resistance and the pathophysiology of metabolic disorders.

Quantitative Data Summary

The following table summarizes the key specifications and recommended applications for the
AF497 antibody, providing a quick reference for experimental design.
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Parameter

Specification

Product Name

Anti-Mouse Leptin R Antibody, AF497

Target Mouse Leptin Receptor (LepR/OB-R)
Host Species Goat
Clonality Polyclonal

Mouse myeloma cell line NSO-derived
Immunogen . .

recombinant mouse Leptin R (Ala20-Gly839)
Purification Antigen Affinity-purified

Detects mouse Leptin R. Shows approximately
Specificity 30% cross-reactivity with recombinant human

Leptin R in direct ELISAs.[1][2]

Validated Applications

Western Blot, Flow Cytometry,
Immunohistochemistry, Immunocytochemistry,

Mass Spectrometry, Immunoprecipitation.[1][2]

Recommended Dilutions

Western Blot: 0.1 ug/mL; Flow Cytometry: 2.5
pg/1076 cells; Immunohistochemistry: 5-15
pg/mL.[1]

Formulation

Lyophilized from a 0.2 pm filtered solution in
PBS with Trehalose.

Reconstitution

Reconstitute at 0.2 mg/mL in sterile PBS.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the leptin receptor signaling pathway and a general
experimental workflow for utilizing AF497 in metabolic disease model research.
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Caption: Leptin Receptor Signaling Pathway.
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Experimental Workflow using AF497
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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